N-(5,7-dimethylbenzo[d]thiazol-2-yl)-1-ethyl-3-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-2-ethyl-5-methyl-N-(oxolan-2-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C21H26N4O2S/c1-5-25-18(11-15(4)23-25)20(26)24(12-16-7-6-8-27-16)21-22-17-10-13(2)9-14(3)19(17)28-21/h9-11,16H,5-8,12H2,1-4H3
• InChI Key: LJTSEMYCNKBNCB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)C)C(=O)N(CC2CCCO2)C3=NC4=CC(=CC(=C4S3)C)C
• Molecular Formula: C21H26N4O2S
• Molecular Weight: 398.5 g/mol

Description

Molecular Structure Analysis

The compound’s structure shares similarities with furan, thiophene, and pyrrole carboxamides. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

The compound is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine.

Mechanism of Action

While the exact mechanism of action for this compound is not specified, it’s worth noting that thiazole derivatives have been found to have diverse biological activities, such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules.

Future Directions

Future research could focus on further exploring the diverse biological activities of this compound and its derivatives. This includes its potential anti-inflammatory properties and other therapeutic uses. Additionally, more research could be done on the synthesis of this specific compound, potentially involving adapting existing methods for oxygen/sulfur exchange reactions.